Cas no 1806171-39-0 (Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806171-39-0
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4831089
• Update Time: 2025-05-19

Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-8(17)3-7-6(4-12)5-16-10(9(7)18)20-11(13,14)15/h5,18H,2-4H2,1H3
• InChI Key： AFEKXKOMRLYFFX-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(=C1CC(=O)OCC)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806171-39-0): A Comprehensive Overview

Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806171-39-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits remarkable potential in drug discovery and material science. With the growing demand for fluorinated pyridine compounds, this molecule stands out due to its versatile reactivity and structural features.

The chemical structure of Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate incorporates multiple functional groups, including a hydroxy group, fluoromethyl group, and trifluoromethoxy moiety, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing focus on fluorine-containing pharmaceuticals in modern medicinal chemistry. The presence of fluorine atoms often enhances metabolic stability and bioavailability, making this compound valuable for developing new therapeutic agents.

Recent advancements in heterocyclic chemistry have highlighted the importance of pyridine derivatives like Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate. Its synthesis typically involves multi-step reactions, including fluorination and esterification processes, which are optimized for high yield and purity. The compound's solubility profile and thermal stability make it suitable for various applications, from small-molecule drug development to specialty chemical formulations.

In the context of drug discovery, this pyridine derivative is being explored for its potential in targeting central nervous system (CNS) disorders and inflammatory diseases. The fluoromethyl group and trifluoromethoxy substituent are known to influence binding affinity to biological targets, making it a candidate for kinase inhibitors and enzyme modulators. Additionally, its ethyl acetate moiety provides a handle for further chemical modifications, enabling the creation of diverse analogs with tailored properties.

The agrochemical industry also shows interest in Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate, particularly for developing next-generation pesticides and herbicides. Fluorinated compounds often exhibit enhanced pest control efficacy and environmental persistence, aligning with the industry's need for sustainable crop protection solutions. Researchers are investigating its mode of action and potential synergies with existing agrochemicals to address emerging challenges in agricultural productivity.

From a market perspective, the demand for fluorinated pyridine derivatives is expected to grow, driven by their applications in life sciences and advanced materials. Manufacturers and suppliers of Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance remain critical factors, ensuring the compound's suitability for various end-use applications.

In summary, Ethyl 5-(fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806171-39-0) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable tool for researchers exploring new chemical entities and innovative solutions to contemporary challenges. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing fluorine chemistry and heterocyclic compound development.